2-Sulfobenzoic acid hydrate
Overview
Description
2-Sulfobenzoic acid hydrate is a useful research compound. Its molecular formula is C7H8O6S and its molecular weight is 220.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Creation of Diverse Sulfonic Acid Libraries : 2-Sulfobenzoic acid anhydride is utilized to generate zwitterionic esters and oxazoline sulfonic acid derivatives, contributing to diverse sulfonic acid libraries (Robinson et al., 2004).
Eluent in Ion Chromatographic Separation : o-Sulfobenzoic acid acts as a strong and efficient eluent for the ion chromatographic separation of inorganic and organic anions, aiding in the detection and quantification of substituted benzoate ions (Vautour et al., 1990).
Determining Sulfhydryl Groups in Biological Materials : This compound is valuable for identifying sulfhydryl groups in biological materials and can split disulfide bonds by reduced heme in blood (Ellman, 1959).
Ionic Conducting Membranes : Sulfonated polybenzimidazoles (sPBI) derived from it can be used to create ionic conducting membranes with low water uptake and high ionic conductivity, beneficial in fuel cells (Jouanneau et al., 2007).
Study of Organotin Compounds : Its derivatives are studied to understand the structural chemistry of organotin carboxylates (Ng et al., 1991).
Proton-Conducting Fuel Cell Membranes : Sulfophenylated polysulfones show promise for proton-conducting fuel cell membranes, offering a novel method for modifying polysulfones for fuel cell applications (Lafitte et al., 2002).
Degradation of Crude Oil Components : Its formation during the photochemical degradation of crude oil components, such as various methylbenzothiophenes, suggests its role in oil spill scenarios (Andersson & Bobinger, 1996).
Proton Conductivity : The proton conductivity of 2-sulfobenzoic acid trihydrate differs from that of benzoic acid, with its hydration and conductivity being influenced by environmental humidity and temperature (Pisareva et al., 2013).
Supramolecular Architectures : Studies on its supramolecular architectures show diverse structural diversity due to different environments of 2-sb/2-sbH ligands, with investigations into their thermal stability and luminescence properties (Zheng & Zhu, 2014).
Deprotection of Benzothiazole-2-Sulfonyl-Protected Amino Acids : Hydroxylamine can act as an oxygen nucleophile in the deprotection of benzothiazole-2-sulfonyl-protected amino acids under mild conditions, where 2-sulfobenzoic acid plays a role (Kamps et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a derivative of benzoic acid, which is known to have antimicrobial properties, suggesting potential targets in microbial cells . .
Mode of Action
As a sulfonated derivative of benzoic acid, it may share some of the antimicrobial properties of benzoic acid, which works by disrupting the cell wall and inhibiting bacterial enzymes . .
Biochemical Pathways
The biochemical pathways affected by 2-Sulfobenzoic acid hydrate are currently unknown. Given its structural similarity to benzoic acid, it may interfere with the synthesis of cell wall components or inhibit key enzymes in microbial cells
Result of Action
It’s known that the compound can cause severe skin burns and eye damage , suggesting that it has strong reactivity with biological tissues.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not well-studied. Factors such as temperature, pH, and the presence of other chemicals could potentially affect the compound’s activity and stability. For instance, the compound is known to be a white to tan powder, crystals, or off-white granular powder with a melting point of 71-74 degrees Celsius , suggesting that it may degrade or lose activity at higher temperatures.
Properties
IUPAC Name |
2-sulfobenzoic acid;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O5S.H2O/c8-7(9)5-3-1-2-4-6(5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVJWSZOEEIYKSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50924464 | |
Record name | 2-Sulfobenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50924464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123333-68-6 | |
Record name | 2-Sulfobenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50924464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-SULFOBENZOIC ACID HYDRATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the chemical structure of 2-sulfobenzoic acid hydrate in its solid state?
A1: The research states that this compound exists as a salt in its solid form, specifically as oxonium 2-carboxybenzenesulfonate (H3O+.C7H5O5S-). [] This means a proton from the sulfonic acid group (-SO3H) of 2-sulfobenzoic acid has transferred to a water molecule, forming a hydronium ion (H3O+) and leaving behind a negatively charged 2-carboxybenzenesulfonate anion (C7H5O5S-).
Q2: The abstract mentions isomorphism with the ammonium derivative. What does this tell us about the structure?
A2: Isomorphism implies that oxonium 2-carboxybenzenesulfonate and the ammonium derivative of 2-sulfobenzoic acid share the same crystal structure. [] This suggests that the hydronium ion (H3O+) in the crystal lattice occupies a similar position and has comparable interactions with the 2-carboxybenzenesulfonate anion as the ammonium ion (NH4+) does in the ammonium derivative.
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